Cas no 34633-09-5 (4-Iodocinnamic Acid)

• Product Name: 4-Iodocinnamic Acid
• CAS No: 34633-09-5
• MF: C₉H₇IO₂
• MW: 274.055155038834
• CID: 304524
• PubChem ID: 5871757
• Update Time: 2025-05-25

4-Iodocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-iodophenyl)-
• 3-(4-iodophenyl)prop-2-enoic acid
• 3-(4-Iodophenyl)propenoic acid
• 4-IODOCINNAMIC ACID
• 3-(4-iodophenyl)-2-propenoic acid
• 4-Jod-zimtsaeure
• p-IODOCINNAMIC ACID
• p-Iodzimtsaeure
• D74777
• SCHEMBL557028
• NIDLJAPEZBFHGP-ZZXKWVIFSA-N
• MS-11185
• 34633-09-5
• (2E)-3-(4-iodophenyl)prop-2-enoic acid
• (E)-3-(4-iodophenyl)prop-2-enoic acid
• SCHEMBL767486
• e-3-(4-iodophenyl)propenoic acid
• 113641-76-2
• AKOS015890600
• 4-IODOCINNAMICACID
• (E)-3-(4-iodophenyl)acrylic acid
• MFCD00046553
• STL444441
• BBL035954
• 4-Iodocinnamic Acid

• Inchi： 1S/C9H7IO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
• InChI Key： NIDLJAPEZBFHGP-ZZXKWVIFSA-N
• SMILES： IC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

• Exact Mass: 273.94900
• Monoisotopic Mass: 273.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.862
• Boiling Point: 362 °C at 760 mmHg
• Flash Point: 362 °C at 760 mmHg
• Refractive Index: 1.696
• PSA: 37.30000
• LogP: 2.38900

Additional information on 4-Iodocinnamic Acid

4-Iodocinnamic Acid: A Comprehensive Overview

4-Iodocinnamic acid, also known by its CAS number 34633-09-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its iodine-substituted cinnamic acid structure, exhibits unique chemical properties and potential applications. In this article, we will delve into the structural features, chemical properties, and recent advancements in the research and applications of 4-iodocinnamic acid.

The molecular structure of 4-iodocinnamic acid consists of a benzene ring with an iodine atom at the para position relative to a carboxylic acid group. This substitution pattern imparts distinct electronic and steric effects, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

One of the most notable aspects of 4-iodocinnamic acid is its reactivity in cross-coupling reactions. The presence of an iodine atom facilitates efficient Suzuki-Miyaura couplings, enabling the synthesis of complex aromatic systems with high precision. This property has been exploited in drug discovery efforts, where researchers have utilized 4-iodocinnamic acid to construct potential anti-cancer agents with enhanced bioavailability and selectivity.

In addition to its role in organic synthesis, 4-iodocinnamic acid has demonstrated promising applications in the field of materials science. Recent research has focused on its use as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials exhibit exceptional electronic properties, making them suitable for applications in flexible electronics and optoelectronic devices.

The pharmacological potential of 4-iodocinnamic acid has also been explored extensively. Studies have shown that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a compelling candidate for targeted drug delivery systems.

In terms of synthesis, researchers have developed efficient methodologies for the preparation of 4-iodocinnamic acid. These methods often involve iodination reactions or direct substitution strategies, ensuring high yields and purity. The availability of this compound through scalable synthetic routes has further propelled its use in both academic and industrial settings.

The environmental impact of 4-iodocinnamic acid has also been a topic of interest. Studies have examined its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal. These findings underscore the importance of adopting sustainable practices when working with such compounds.

In conclusion, 4-iodocinnamic acid, with its unique chemical properties and diverse applications, continues to be a subject of intense research activity. From organic synthesis to materials science and pharmacology, this compound offers immense potential for innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking discoveries that will further solidify the significance of CAS No 34633-09-5 in the scientific community.